7-(2,4-Dichlorobenzyl)-8-hydroxy-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

• Molecular Formula: C14H12Cl2N4O3
• Molecular Weight: 355.2 g/mol
• IUPAC Name: 7-[(2,4-dichlorophenyl)methyl]-1,3-dimethyl-9H-purine-2,6,8-trione
• InChI: InChI=1S/C14H12Cl2N4O3/c1-18-11-10(12(21)19(2)14(18)23)20(13(22)17-11)6-7-3-4-8(15)5-9(7)16/h3-5H,6H2,1-2H3,(H,17,22)
• InChI Key: SJBMGAWFKNPLNJ-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=O)N2)CC3=C(C=C(C=C3)Cl)Cl

Description

7-(2,4-Dichlorobenzyl)-8-hydroxy-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione, also known as caffeine, is a widely used psychoactive drug that is found in coffee, tea, and other beverages. It is a central nervous system stimulant that is known to increase alertness, improve mood, and enhance cognitive performance. The purpose of

Mechanism of Action

Caffeine works by blocking the action of adenosine, a neurotransmitter that promotes sleep and suppresses arousal. By blocking adenosine, 7-(2,4-Dichlorobenzyl)-8-hydroxy-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione increases the activity of other neurotransmitters, such as dopamine and norepinephrine, which promote wakefulness and arousal.
Biochemical and Physiological Effects:
Caffeine has a number of biochemical and physiological effects on the human body. It increases heart rate and blood pressure, constricts blood vessels, and stimulates the central nervous system. Caffeine also increases the production of stomach acid, which can cause gastrointestinal problems in some individuals.

Advantages and Limitations for Lab Experiments

Caffeine is widely used in laboratory experiments to study its effects on the human body. It is relatively inexpensive and easy to obtain, making it a popular choice for researchers. However, 7-(2,4-Dichlorobenzyl)-8-hydroxy-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione has a number of limitations as well, including its potential to cause gastrointestinal problems and its effects on heart rate and blood pressure.

Future Directions

There are a number of future directions for research on 7-(2,4-Dichlorobenzyl)-8-hydroxy-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione. One area of interest is the potential therapeutic uses of 7-(2,4-Dichlorobenzyl)-8-hydroxy-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione, including its use in the treatment of Parkinson's disease, Alzheimer's disease, and depression. Another area of interest is the development of 7-(2,4-Dichlorobenzyl)-8-hydroxy-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione analogues that have improved therapeutic properties and fewer side effects. Additionally, further research is needed to better understand the biochemical and physiological effects of 7-(2,4-Dichlorobenzyl)-8-hydroxy-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione on the human body.
Conclusion:
In conclusion, 7-(2,4-Dichlorobenzyl)-8-hydroxy-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione is a widely used psychoactive drug that has a number of biochemical and physiological effects on the human body. It has been extensively studied for its effects on cognitive performance, alertness, and mood, and has potential therapeutic uses as well. While 7-(2,4-Dichlorobenzyl)-8-hydroxy-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione has a number of advantages for laboratory experiments, it also has limitations that must be taken into account. Future research on 7-(2,4-Dichlorobenzyl)-8-hydroxy-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione will help to better understand its effects on the human body and may lead to the development of new therapeutic treatments.

Synthesis Methods

Caffeine can be synthesized from xanthine, which is found in tea leaves and coffee beans. The synthesis method involves the extraction of xanthine from the plant material, followed by the conversion of xanthine to uric acid. Uric acid is then converted to theobromine, which is further converted to 7-(2,4-Dichlorobenzyl)-8-hydroxy-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione.

Scientific Research Applications

Caffeine has been extensively studied for its effects on the human body. It has been shown to improve cognitive performance, increase alertness, and improve mood. Caffeine has also been studied for its potential therapeutic uses, including the treatment of Parkinson's disease, Alzheimer's disease, and depression.